Cas no 85591-55-5 (1-(tert-butylsulfanyl)propan-2-one)
85591-55-5 structure
Product Name:1-(tert-butylsulfanyl)propan-2-one
CAS No:85591-55-5
MF:C7H14OS
MW:146.250461101532
CID:1839501
PubChem ID:11423669
Update Time:2025-04-21
1-(tert-butylsulfanyl)propan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Propanone, 1-[(1,1-dimethylethyl)thio]-
- 1-t-butylsulfenyl-2-propanone
- F17486
- 1-(tert-butylsulfanyl)propan-2-one
- 85591-55-5
- AS-47988
- YGCXECLDZCQMNI-UHFFFAOYSA-N
- MFCD12145874
- AKOS008954642
- SCHEMBL3461929
- (t-butylthio)acetone
- 1-(t-Butylthio)propan-2-one
- EN300-70246
- CS-0258461
- 1-tert-butylsulfanylpropan-2-one
- 1-(tert-butylthio)propan-2-one
-
- Inchi: 1S/C7H14OS/c1-6(8)5-9-7(2,3)4/h5H2,1-4H3
- InChI Key: YGCXECLDZCQMNI-UHFFFAOYSA-N
- SMILES: S(CC(C)=O)C(C)(C)C
Computed Properties
- Exact Mass: 146.07653624g/mol
- Monoisotopic Mass: 146.07653624g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 102
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- Density: 0.9±0.1 g/cm3
- Boiling Point: 182.7±23.0 °C at 760 mmHg
- Flash Point: 56.5±8.3 °C
- Vapor Pressure: 0.8±0.3 mmHg at 25°C
1-(tert-butylsulfanyl)propan-2-one Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(tert-butylsulfanyl)propan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T205610-5mg |
1-(tert-butylsulfanyl)propan-2-one |
85591-55-5 | 5mg |
$ 50.00 | 2022-06-03 | ||
| TRC | T205610-10mg |
1-(tert-butylsulfanyl)propan-2-one |
85591-55-5 | 10mg |
$ 65.00 | 2022-06-03 | ||
| TRC | T205610-50mg |
1-(tert-butylsulfanyl)propan-2-one |
85591-55-5 | 50mg |
$ 95.00 | 2022-06-03 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1329131-50mg |
1-(Tert-butylsulfanyl)propan-2-one |
85591-55-5 | 95% | 50mg |
¥794.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1329131-100mg |
1-(Tert-butylsulfanyl)propan-2-one |
85591-55-5 | 95% | 100mg |
¥1479.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1329131-250mg |
1-(Tert-butylsulfanyl)propan-2-one |
85591-55-5 | 95% | 250mg |
¥2127.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1329131-500mg |
1-(Tert-butylsulfanyl)propan-2-one |
85591-55-5 | 95% | 500mg |
¥3124.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1329131-1g |
1-(Tert-butylsulfanyl)propan-2-one |
85591-55-5 | 95% | 1g |
¥3429.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1329131-2.5g |
1-(Tert-butylsulfanyl)propan-2-one |
85591-55-5 | 95% | 2.5g |
¥6782.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1329131-5g |
1-(Tert-butylsulfanyl)propan-2-one |
85591-55-5 | 95% | 5g |
¥10875.00 | 2024-07-28 |
1-(tert-butylsulfanyl)propan-2-one Related Literature
-
1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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